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Compound of Interest

Compound Name: Antibacterial agent 265

Cat. No.: B020404 Get Quote

An In-depth Technical Guide to Antibacterial
Agent 265
This technical guide provides a comprehensive overview of the chemical structure, properties,

and antibacterial activity of the quinolone derivative, Antibacterial Agent 265. The information

is intended for researchers, scientists, and professionals involved in drug development and

antimicrobial research.

Chemical Structure and Properties
Antibacterial Agent 265, also identified as Compound 2 in some literature, is chemically

known as 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid.

[1][2][3] Its structure is characterized by a quinolone core, a cyclopropyl group at the N1

position, two fluorine atoms at C6 and C7, a methoxy group at C8, and a carboxylic acid at C3.

Table 1: Physicochemical Properties of Antibacterial Agent 265
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Property Value Source

CAS Number 112811-72-0 [1][4]

Molecular Formula C14H11F2NO4 [1][5]

Molecular Weight 295.24 g/mol [5]

SMILES Code
C1(CC1)N3C2=C(C(=C(C=C2

C(C(=C3)C(=O)O)=O)F)F)OC
[1][6]

InChI Key
WQJZXSSAMGZVTM-

UHFFFAOYSA-N
[1]

Antibacterial Spectrum
Antibacterial Agent 265 has demonstrated activity against a range of both Gram-positive and

Gram-negative bacteria.[5][7][8] A key study by Munshi et al. (2024) investigated its efficacy

against several bacterial strains.[5]

Table 2: Antibacterial Activity of Agent 265

Bacterial Strain Type
Minimum Inhibitory
Concentration (MIC)

Staphylococcus aureus Gram-positive Data not publicly available

Micrococcus luteus Gram-positive Data not publicly available

Bacillus subtilis Gram-positive Data not publicly available

Escherichia coli Gram-negative Data not publicly available

Pseudomonas aeruginosa Gram-negative Data not publicly available

Flavobacterium devorans Gram-negative Data not publicly available

Note: Specific MIC values from the primary literature require access to the full-text article.

Mechanism of Action: Quinolone Antibiotics
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As a member of the quinolone class of antibiotics, Antibacterial Agent 265 is presumed to

exert its bactericidal effect by inhibiting key enzymes involved in bacterial DNA replication: DNA

gyrase and topoisomerase IV. This inhibition disrupts essential cellular processes, leading to

bacterial cell death.
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Caption: Proposed mechanism of action for Antibacterial Agent 265.

Experimental Protocols
The following are generalized experimental protocols for assessing the antibacterial activity of

a compound like Agent 265. The specific details and conditions for this agent would be found in

the primary literature.

Minimum Inhibitory Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism after overnight incubation. A common method is the broth microdilution

assay.
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MIC Assay Workflow

Prepare serial dilutions
of Agent 265 in a

96-well plate.

Inoculate each well with
a standardized bacterial

suspension.

Include positive (no agent)
and negative (no bacteria)

controls.

Incubate plates at
37°C for 18-24 hours.

Visually inspect for
turbidity or use a plate

reader to determine growth.

The lowest concentration
without visible growth

is the MIC.

Click to download full resolution via product page

Caption: Workflow for a standard broth microdilution MIC assay.

Methodology:

Preparation of Agent 265 Stock Solution: A stock solution of Antibacterial Agent 265 is

prepared in a suitable solvent (e.g., DMSO) and then diluted in Mueller-Hinton Broth (MHB)
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or another appropriate growth medium.

Serial Dilution: Two-fold serial dilutions of the agent are prepared in the wells of a 96-well

microtiter plate, resulting in a range of concentrations to be tested.

Bacterial Inoculum Preparation: A standardized inoculum of the test bacterium is prepared to

a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

Inoculation: Each well containing the diluted agent is inoculated with the bacterial

suspension. A positive control well (broth and bacteria, no agent) and a negative control well

(broth only) are included.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

Result Determination: The MIC is determined as the lowest concentration of the agent at

which there is no visible growth (turbidity) of the bacteria.

Synthesis
While specific, detailed synthesis protocols are proprietary or found within patent literature, a

general synthesis route for similar quinolone carboxylic acids is available.

Ethyl 1-cyclopropyl-6,7-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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